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Compound of Interest

Compound Name: Cadmium bromide

Cat. No.: B8797929

CAS Number: 7789-42-6

This technical guide provides an in-depth overview of anhydrous cadmium bromide (CdBr2), a
compound of interest in various scientific and industrial fields. This document is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
properties, applications, and biological interactions.

Physicochemical Properties

Anhydrous cadmium bromide is a white to pale yellow crystalline solid.[1][2] It is hygroscopic,
meaning it readily absorbs moisture from the air.[2] Key quantitative data regarding its physical
and chemical properties are summarized in the table below for easy reference.
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Property Value References
CAS Number 7789-42-6 [31[4]1[5][61[71[8]
Molecular Formula CdBr2 [3][4][5][6][8]
Molecular Weight 272.22 g/mol [415161181
Appearance White to pale yellow crystalline e

solid
Melting Point 567 °C [31[4]
Boiling Point 863 °C [3]
Density 5.192 g/cm3 [3114]

L 98.8 g/100 mL at 20 °C; 115
Solubility in Water [51[6]
g/100 g at 25 °C

Freely soluble in alcohol.
Solubility in Other Solvents Slightly soluble in acetone and [519]
ether.

Applications in Research and Industry

Anhydrous cadmium bromide has applications in several areas, including:

e Photography and Lithography: It is used in process engraving and lithographic processes.[3]

[5]

o Chemical Synthesis: It serves as a reagent in the synthesis of other cadmium-containing
compounds.[2][10]

e Coordination Chemistry: The cadmium ion can form coordination complexes with various
ligands, a subject of academic research.[2]

Biological Activity and Signaling Pathways

The biological effects of cadmium bromide are primarily attributed to the cadmium ion (Cd2*).
Cadmium is a toxic heavy metal that can disrupt numerous cellular processes.[11] It is known
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to induce oxidative stress and interfere with key signaling pathways.[12][13]

Cadmium exposure can activate multiple signaling pathways, including the Mitogen-Activated
Protein Kinase (MAPK) and Akt pathways.[3][12] This can lead to downstream effects on gene
expression and cell survival. For instance, cadmium has been shown to increase the stability of
c-Myc mRNA through the activation of the Akt/Foxol pathway.[3]

The diagram below illustrates a simplified overview of cadmium-induced signaling.
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Caption: Simplified overview of cadmium-induced cellular signaling pathways.

Experimental Protocols

The following sections outline general experimental methodologies relevant to the study of
anhydrous cadmium bromide.

Synthesis of a Cadmium Bromide Coordination Complex

This protocol describes the synthesis of a complex between cadmium bromide and N,N'-
diethylthiourea (detu).[14]

Dissolve 0.034 g (0.10 mmol) of anhydrous cadmium bromide in 5 mL of methanol.

In a separate vessel, dissolve 0.026 g (0.20 mmol) of detu in 5 mL of methanol.

Individually sonicate each solution in an ultrasonic bath for 15 minutes.

Slowly add the detu solution to the cadmium bromide solution.
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e Sonicate the resulting mixture in a 42 kHz ultrasonic bath for 60 minutes at room

temperature.[14]

Measurement of Electrical Conductivity

This protocol is for measuring the electrical conductivity of a cadmium bromide solution.[14]

e Prepare a 0.001 M solution of anhydrous cadmium bromide by dissolving 0.003 g (0.01
mmol) in 10 mL of methanol.

» Use a conductometer to measure the electrical conductivity of the prepared solution.
e For comparison, also measure the conductivity of the pure solvent (methanol).[14]

The workflow for these experimental procedures can be visualized as follows:
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Caption: Workflow for synthesis and conductivity measurement.
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Toxicity and Safety Considerations

Anhydrous cadmium bromide is a toxic substance and should be handled with extreme care.
[2][10] It is harmful if swallowed, inhaled, or in contact with skin.[15][16] Cadmium and its
compounds are classified as human carcinogens.[17] Exposure can lead to a range of health
effects, including kidney damage, skeletal problems, and respiratory issues.[11] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and respiratory
protection, should be used when handling this compound.[15] Work should be conducted in a
well-ventilated area or a fume hood.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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